Cas no 918339-83-0 (Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-)
918339-83-0 structure
Product Name:Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-
CAS No:918339-83-0
MF:C32H20F2O2
MW:474.496815681458
CID:777351
PubChem ID:71427473
Update Time:2025-04-19
Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)-
- [4-(4-fluorobenzoyl)-2,3-diphenylphenyl]-(4-fluorophenyl)methanone
- 918339-83-0
- DTXSID50846213
- ([1~1~,2~1~:2~2~,3~1~-Terphenyl]-2~3~,2~6~-diyl)bis[(4-fluorophenyl)methanone]
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- Inchi: 1S/C32H20F2O2/c33-25-15-11-23(12-16-25)31(35)27-19-20-28(32(36)24-13-17-26(34)18-14-24)30(22-9-5-2-6-10-22)29(27)21-7-3-1-4-8-21/h1-20H
- InChI Key: FVONLIMWOBFMPH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=CC=C(C(C2C=CC(=CC=2)F)=O)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 474.14313620g/mol
- Monoisotopic Mass: 474.14313620g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 34.1Ų
Methanone, 1,1'-[1,1':2',1''-terphenyl]-3',6'-diylbis[1-(4-fluorophenyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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